Cas no 145901-16-2 (6-ethynyl-1H-Pyrrolo[2,3-b]pyridine)
145901-16-2 structure
Product Name:6-ethynyl-1H-Pyrrolo[2,3-b]pyridine
CAS No:145901-16-2
MF:C9H6N2
MW:142.157341480255
CID:101412
PubChem ID:10103271
Update Time:2025-04-18
6-ethynyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 6-ethynyl-1H-Pyrrolo[2,3-b]pyridine
- 1H-PYRROLO[2,3-B]PYRIDINE, 6-ETHYNYL-
- 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl-(9CI)
- 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl-(9Cl)
- 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl
- 6-Ethynyl-7-azaindole
- 145901-16-2
- AKOS006316907
- ZUCRVWKDOKGUPW-UHFFFAOYSA-N
- SCHEMBL14734973
-
- Inchi: 1S/C9H6N2/c1-2-8-4-3-7-5-6-10-9(7)11-8/h1,3-6H,(H,10,11)
- InChI Key: ZUCRVWKDOKGUPW-UHFFFAOYSA-N
- SMILES: N1C=CC2=CC=C(C#C)N=C12
Computed Properties
- Exact Mass: 142.05300
- Monoisotopic Mass: 142.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.10
- Boiling Point: 389 ºC
- Flash Point: 189 ºC
- Refractive Index: 1.678
- PSA: 28.68000
- LogP: 1.54420
6-ethynyl-1H-Pyrrolo[2,3-b]pyridine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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